Cas no 2228263-50-9 (3-amino-1-cyclobutylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid
• CAS No: 2228263-50-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6493951
• PubChem ID: 165790841
• Update Time: 2025-05-20

3-amino-1-cyclobutylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid
• 2228263-50-9
• EN300-1803985

• Inchi： 1S/C9H15NO2/c10-7-4-9(5-7,8(11)12)6-2-1-3-6/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： SWCDXURGONWMDP-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1CCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid

Exploring the Potential of 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid (CAS No. 2228263-50-9) in Modern Pharmaceutical Research

The compound 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid (CAS No. 2228263-50-9) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. As researchers increasingly focus on cyclobutane derivatives for drug discovery, this molecule stands out for its rigid cyclobutane backbone and dual functional groups, which make it a promising candidate for the development of novel pharmaceuticals. Its carboxylic acid and amino moieties offer versatile reactivity, enabling its incorporation into various drug scaffolds targeting neurological disorders, metabolic diseases, and even rare genetic conditions.

In recent years, the scientific community has shown growing interest in small ring systems like cyclobutanes, particularly for their ability to modulate protein-protein interactions and improve drug selectivity. The 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid structure presents an exciting opportunity to explore these effects, as evidenced by its increasing appearance in patent literature and preclinical studies. Researchers are particularly intrigued by its potential as a conformationally constrained amino acid analog, which could lead to more stable peptide-based therapeutics with enhanced bioavailability.

The synthesis and characterization of CAS 2228263-50-9 have become topics of particular interest in organic chemistry circles. Modern synthetic approaches often employ ring-closing metathesis or [2+2] cycloaddition strategies to construct the cyclobutane core, followed by careful functional group manipulations to introduce the amino and carboxylic acid moieties. These synthetic challenges have spurred innovation in asymmetric catalysis and green chemistry methodologies, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes.

From a drug development perspective, the physicochemical properties of 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid make it particularly attractive for addressing current challenges in drug delivery and blood-brain barrier penetration. Its balanced lipophilicity profile and hydrogen bonding capacity suggest potential utility in CNS-targeted therapies, a area of intense research focus given the growing prevalence of neurodegenerative diseases worldwide. Computational studies indicate that this compound may serve as an excellent bioisostere for conventional amino acids in peptide-based drug design.

The growing body of research on cyclobutane-containing pharmaceuticals highlights the importance of compounds like CAS 2228263-50-9 in addressing unmet medical needs. Recent publications have explored its potential as a building block for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies, which represent one of the most exciting frontiers in drug discovery. Additionally, its structural features make it a candidate for investigation in peptide mimetics and macrocyclic drugs, both areas experiencing rapid growth in the pharmaceutical sector.

Quality control and analytical characterization of 3-amino-1-cyclobutylcyclobutane-1-carboxylic acid present unique challenges that have driven advancements in chiral separation techniques and spectroscopic analysis. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has led to refined synthetic protocols and more rigorous characterization standards for this and similar compounds. These developments ensure that researchers can access material of consistent quality for biological evaluation and structure-activity relationship studies.

Looking forward, the versatility of 2228263-50-9 suggests it may play an important role in emerging therapeutic areas such as precision medicine and personalized therapeutics. Its ability to serve as a scaffold for diverse pharmacological activities positions it well for applications in orphan drug development and combination therapies. As the scientific community continues to unravel the full potential of this intriguing molecule, it stands as a testament to the importance of structural innovation in medicinal chemistry and the ongoing search for novel therapeutic agents.